Cas no 64802-09-1 (1H-Pyrrolo[2,3-b]quinoxaline, 2-phenyl-)

1H-Pyrrolo[2,3-b]quinoxaline, 2-phenyl- structure
64802-09-1 structure
Product Name:1H-Pyrrolo[2,3-b]quinoxaline, 2-phenyl-
CAS No:64802-09-1
MF:C16H11N3
MW:245.278642892838
CID:415583
PubChem ID:6538806
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]quinoxaline, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]quinoxaline, 2-phenyl-
    • 2-phenyl-1H-pyrrolo[3,2-b]quinoxaline
    • 2-phenylpyrrolo[2,3-b]quinoxaline
    • 64802-09-1
    • CHEMBL307392
    • SCHEMBL5942610
    • DTXSID70424875
    • 2-Phenyl-1H-pyrrolo[2,3-b]quinoxaline
    • BDBM7384
    • Inchi: 1S/C16H11N3/c1-2-6-11(7-3-1)14-10-15-16(19-14)18-13-9-5-4-8-12(13)17-15/h1-10H,(H,18,19)
    • InChI Key: JYNNROJYCARHFN-UHFFFAOYSA-N
    • SMILES: N1C2C(C=C1C1C=CC=CC=1)=NC1C=CC=CC=1N=2

Computed Properties

  • Exact Mass: 245.095297364g/mol
  • Monoisotopic Mass: 245.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.6Ų
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